(9Z,11E,13S)-13-Hydroxyoctadeca-9,11-dienoic acid
(9Z,11E,13S)-13-Hydroxyoctadeca-9,11-dienoic acid
13S-Hode, also known as 13-HODD or 13-lox, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Thus, 13S-hode is considered to be an octadecanoid lipid molecule. 13S-Hode is considered to be a practically insoluble (in water) and relatively neutral molecule. 13S-Hode has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 13S-hode is primarily located in the membrane (predicted from logP) and cytoplasm.
13(S)-HODE is an HODE (hydroxyoctadecadienoic acid) in which the double bonds are at positions 9 and 11 (E and Z geometry, respectively) and the hydroxy group is at position 13 (with S-configuration). It has a role as a mouse metabolite, a human xenobiotic metabolite and an antineoplastic agent. It is a conjugate acid of a 13(S)-HODE(1-).
13(S)-HODE is an HODE (hydroxyoctadecadienoic acid) in which the double bonds are at positions 9 and 11 (E and Z geometry, respectively) and the hydroxy group is at position 13 (with S-configuration). It has a role as a mouse metabolite, a human xenobiotic metabolite and an antineoplastic agent. It is a conjugate acid of a 13(S)-HODE(1-).
Brand Name:
Vulcanchem
CAS No.:
10219-69-9
VCID:
VC0154691
InChI:
InChI=1S/C18H32O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h7,9,12,15,17,19H,2-6,8,10-11,13-14,16H2,1H3,(H,20,21)/b9-7-,15-12+/t17-/m0/s1
SMILES:
CCCCCC(C=CC=CCCCCCCCC(=O)O)O
Molecular Formula:
C18H32O3
Molecular Weight:
296.4 g/mol
(9Z,11E,13S)-13-Hydroxyoctadeca-9,11-dienoic acid
CAS No.: 10219-69-9
Main Products
VCID: VC0154691
Molecular Formula: C18H32O3
Molecular Weight: 296.4 g/mol
| CAS No. | 10219-69-9 |
|---|---|
| Product Name | (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-dienoic acid |
| Molecular Formula | C18H32O3 |
| Molecular Weight | 296.4 g/mol |
| IUPAC Name | (9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoic acid |
| Standard InChI | InChI=1S/C18H32O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h7,9,12,15,17,19H,2-6,8,10-11,13-14,16H2,1H3,(H,20,21)/b9-7-,15-12+/t17-/m0/s1 |
| Standard InChIKey | HNICUWMFWZBIFP-PIHGWCCBSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/C=C\CCCCCCCC(=O)O)O |
| SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)O)O |
| Appearance | Assay:≥98%A solution in ethanol |
| Physical Description | Solid |
| Description | 13S-Hode, also known as 13-HODD or 13-lox, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Thus, 13S-hode is considered to be an octadecanoid lipid molecule. 13S-Hode is considered to be a practically insoluble (in water) and relatively neutral molecule. 13S-Hode has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 13S-hode is primarily located in the membrane (predicted from logP) and cytoplasm. 13(S)-HODE is an HODE (hydroxyoctadecadienoic acid) in which the double bonds are at positions 9 and 11 (E and Z geometry, respectively) and the hydroxy group is at position 13 (with S-configuration). It has a role as a mouse metabolite, a human xenobiotic metabolite and an antineoplastic agent. It is a conjugate acid of a 13(S)-HODE(1-). |
| Synonyms | 13-HODD 13-HODE 13-hydroxy-9,11-octadecadienoic acid 13-hydroxy-9,11-octadecadienoic acid, (E,E)-isomer 13-hydroxy-9,11-octadecadienoic acid, (E,Z)-isomer 13-hydroxy-9,11-octadecadienoic acid, (R)-(E,Z)-isomer 13-hydroxy-9,11-octadecadienoic acid, (S)-(E,Z)-isomer 13-hydroxy-9,11-octadecadienoic acid, (Z,E)-isomer 13-hydroxyoctadecadienoic acid 13-LOX |
| PubChem Compound | 6443013 |
| Last Modified | Nov 11 2021 |
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